(Z)-2-(5-bromo-2-methoxybenzylidene)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(5-bromo-2-methoxyphenyl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C23H25BrN2O4/c1-3-25-8-10-26(11-9-25)14-18-19(27)6-5-17-22(28)21(30-23(17)18)13-15-12-16(24)4-7-20(15)29-2/h4-7,12-13,27H,3,8-11,14H2,1-2H3/b21-13-
• InChI Key: JHEQSJCRVRXAPE-BKUYFWCQSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=C(C=CC(=C4)Br)OC)C3=O)O
• Isomeric SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=C(C=CC(=C4)Br)OC)/C3=O)O
• Molecular Formula: C23H25BrN2O4
• Molecular Weight: 473.4 g/mol

Description

(Z)-2-(5-bromo-2-methoxybenzylidene)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H25BrN2O4 and its molecular weight is 473.367. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthesis and Impurities in Pharmaceuticals

• The study of pharmaceutical impurities, specifically focusing on proton pump inhibitors like omeprazole, highlights the significance of understanding chemical synthesis pathways and the formation of specific impurities during drug manufacturing. This knowledge aids in improving drug purity and safety (Saini et al., 2019).

DNA Interaction Agents

• Research on Hoechst 33258 and its analogues demonstrates the application of certain benzimidazole derivatives in binding to the minor groove of DNA, which is crucial for developing fluorescent DNA stains and exploring the molecular basis of DNA sequence recognition (Issar & Kakkar, 2013).

Environmental Contaminants and Flame Retardants

• Studies on parabens and polybrominated dibenzo-p-dioxins (PBDDs) delve into their occurrence, fate, and behavior in aquatic environments, as well as their health effects. These works underscore the environmental impact of widely used chemicals and the necessity for continuous monitoring and regulation (Haman et al., 2015; Mennear & Lee, 1994).

Enzymatic Treatment of Pollutants

• The enzymatic approach to the remediation and degradation of various organic pollutants highlights the potential of enzymes, in combination with redox mediators, to address the challenges posed by recalcitrant compounds in wastewater (Husain & Husain, 2007).